Cas no 71738-98-2 (1,3,4-Thiadiazole-2-sulfonyl chloride, 5-amino-)

• Product Name: 1,3,4-Thiadiazole-2-sulfonyl chloride, 5-amino-
• CAS No: 71738-98-2
• MF: C₂H₂ClN₃O₂S₂
• MW: 199.639175891876
• CID: 545134
• PubChem ID: 20394641
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-sulfonyl chloride, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonyl chloride, 5-amino-
• 5-amino-1,3,4-thiadiazole-2-sulfonyl chloride
• DTXSID80606701
• SCHEMBL11169964
• 71738-98-2
• AKOS006334866
• EN300-1692759

• Inchi： 1S/C2H2ClN3O2S2/c3-10(7,8)2-6-5-1(4)9-2/h(H2,4,5)
• InChI Key： QSFSCKHIVHWZIP-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(N)S1)(=O)=O

Computed Properties

• Exact Mass: 198.92786
• Monoisotopic Mass: 198.9276964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 85.94